Cas no 2172570-36-2 (2-ethyl-3,3-difluoro-4-methylpentan-1-ol)

• Product Name: 2-ethyl-3,3-difluoro-4-methylpentan-1-ol
• CAS No: 2172570-36-2
• MF: C₈H₁₆F₂O
• MW: 166.208849906921
• CID: 6077562
• PubChem ID: 165600123
• Update Time: 2025-05-20

2-ethyl-3,3-difluoro-4-methylpentan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-ethyl-3,3-difluoro-4-methylpentan-1-ol
• EN300-1645138
• 2172570-36-2

• Inchi： 1S/C8H16F2O/c1-4-7(5-11)8(9,10)6(2)3/h6-7,11H,4-5H2,1-3H3
• InChI Key： SSSNZGPGJPGBRW-UHFFFAOYSA-N
• SMILES： FC(C(C)C)(C(CO)CC)F

Computed Properties

• Exact Mass: 166.11692145g/mol
• Monoisotopic Mass: 166.11692145g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 113
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 20.2Ų

Additional information on 2-ethyl-3,3-difluoro-4-methylpentan-1-ol

Chemical Profile of 2-ethyl-3,3-difluoro-4-methylpentan-1-ol (CAS No. 2172570-36-2)

2-ethyl-3,3-difluoro-4-methylpentan-1-ol, identified by the Chemical Abstracts Service Number (CAS No.) 2172570-36-2, is a fluorinated alcohol with a unique structural framework that has garnered attention in the field of medicinal chemistry and materials science. This compound, characterized by its branched aliphatic chain and fluorinated substituents, exhibits distinct physicochemical properties that make it a promising candidate for various applications, particularly in the development of bioactive molecules and advanced materials.

The molecular structure of 2-ethyl-3,3-difluoro-4-methylpentan-1-ol consists of a five-carbon backbone with an ethyl group at the second carbon, two fluorine atoms at the third carbon, and a methyl group at the fourth carbon. The presence of fluorine atoms introduces significant electronic and steric effects, which can modulate the reactivity and binding affinity of the molecule. These features are particularly relevant in medicinal chemistry, where fluorine substitution is often employed to enhance metabolic stability, improve bioavailability, and increase binding affinity to biological targets.

Recent advancements in computational chemistry and molecular modeling have enabled a deeper understanding of the interactions between 2-ethyl-3,3-difluoro-4-methylpentan-1-ol and biological systems. Studies have demonstrated that fluorinated alcohols can act as effective ligands for enzymes and receptors due to their ability to form hydrogen bonds and hydrophobic interactions. This has opened up new avenues for drug design, particularly in targeting enzymes involved in metabolic pathways and signal transduction.

In the realm of materials science, 2-ethyl-3,3-difluoro-4-methylpentan-1-ol has shown potential as a precursor for high-performance polymers and coatings. The fluorinated groups contribute to improved thermal stability and chemical resistance, making this compound valuable for applications in harsh environments. Additionally, its alcohol functional group allows for further chemical modifications, enabling the synthesis of more complex materials with tailored properties.

The synthesis of 2-ethyl-3,3-difluoro-4-methylpentan-1-ol involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and fluorination techniques, have been employed to achieve high yields and purity. These synthetic strategies are critical for producing compounds with the desired structural features and functionalities.

Current research is exploring the pharmacological potential of 2-ethyl-3,3-difluoro-4-methylpentan-1-ol as a lead compound for drug development. Preliminary studies suggest that this molecule may exhibit inhibitory activity against certain enzymes implicated in inflammatory diseases and cancer. The unique combination of structural elements makes it an attractive candidate for further investigation in preclinical models.

The physicochemical properties of 2-ethyl-3,3-difluoro-4-methylpentan-1-ol, including its solubility profile and partition coefficients, are also being studied to optimize its formulation as a drug or material. These properties influence how the compound behaves in biological systems and determine its potential for therapeutic use or industrial application.

As research continues to uncover new applications for fluorinated compounds like 2-Ethyl - 3 , 3 - difluoro - 4 - methylpentan - 1 - ol, collaborations between chemists, biologists, and engineers will be essential to translate these findings into practical solutions. The interdisciplinary nature of this research underscores the importance of understanding both the fundamental chemistry and the broader implications of molecular design.

In conclusion, 2 - ethyl - 3 , 3 - difluoro - 4 - methylpentan - 1 - ol ( CAS No . 2172570 - 36 - 2 ) represents a fascinating compound with diverse potential applications in pharmaceuticals and materials science. Its unique structural features offer opportunities for innovation across multiple scientific disciplines, making it a subject of intense interest among researchers worldwide .